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Compound of Interest

Compound Name: 2-Hydroxyatrazine

Cat. No.: B135301 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the toxicological effects of 2-hydroxyatrazine on aquatic

organisms. A comprehensive review of publicly available scientific literature reveals a

significant lack of empirical data on the direct effects of this primary atrazine metabolite on a

wide range of aquatic species. While atrazine itself is extensively studied, its hydroxylated

degradate remains largely uncharacterized from an aquatic ecotoxicological standpoint. This

document summarizes the available information, highlights critical data gaps, and provides

context based on standardized testing protocols.

Executive Summary
2-Hydroxyatrazine is a major metabolite of the widely used herbicide atrazine, formed through

hydrolysis in soil and water. Despite its environmental prevalence, there is a notable scarcity of

published studies on its specific toxicological effects on aquatic organisms. The available data

is limited to algae, with no standardized acute or chronic toxicity data (e.g., LC50, EC50,

NOEC, LOEC) found for fish or aquatic invertebrates. The World Health Organization (WHO)

has noted that 2-hydroxyatrazine possesses a different mode of action and toxicological

profile compared to its parent compound, atrazine, and other chlorinated metabolites. This

guide presents the limited available data and outlines the standard methodologies that would

be employed for its toxicological assessment.
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A thorough literature search, including ecotoxicology databases, yielded minimal quantitative

data on the toxicity of 2-hydroxyatrazine to aquatic organisms. The existing information is

summarized in the tables below. The absence of data for fish and invertebrates is a significant

finding and a critical data gap in the environmental risk assessment of atrazine and its

metabolites.

Table 1: Acute Toxicity of 2-Hydroxyatrazine to Aquatic Algae

Species Endpoint Duration Value (mg/L) Source

Scenedesmus

quadricauda

(Green Algae)

EC50 (Growth

Rate)
Not Specified > 10 [1]

Anabaena

inaequalis (Blue-

Green Algae)

Unspecified 50%

reduction
12-14 days > 10

Table 2: Acute and Chronic Toxicity of 2-Hydroxyatrazine to Aquatic Fish - DATA NOT

AVAILABLE

Species Endpoint Duration Value (mg/L) Source

Data Not

Available
LC50 96 hours - -

Data Not

Available
NOEC/LOEC Chronic - -

Table 3: Acute and Chronic Toxicity of 2-Hydroxyatrazine to Aquatic Invertebrates - DATA NOT

AVAILABLE
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Species Endpoint Duration Value (mg/L) Source

Data Not

Available
EC50 48 hours - -

Data Not

Available
NOEC/LOEC Chronic - -

Experimental Protocols
Due to the lack of specific studies on 2-hydroxyatrazine, detailed experimental protocols for its

aquatic toxicity testing are not available in the literature. However, standardized protocols for

assessing the effects of chemical substances on aquatic organisms are well-established by

organizations such as the Organisation for Economic Co-operation and Development (OECD).

[2][3][4] Should testing of 2-hydroxyatrazine be undertaken, it would likely follow these

internationally accepted guidelines.

General Principles of Aquatic Toxicity Testing
Aquatic toxicity tests are designed to determine the concentration of a substance that causes

adverse effects on representative aquatic organisms over a defined period.[2] These tests are

typically tiered, starting with acute tests on a limited number of species and progressing to

chronic and more complex studies if initial results indicate a potential for risk.

Standardized Test Protocols (OECD Guidelines)
The following OECD guidelines represent the standard methodologies that would be applicable

for generating the missing toxicological data for 2-hydroxyatrazine:

Fish, Acute Toxicity Test (OECD 203): This test determines the median lethal concentration

(LC50) of a substance in fish, typically over a 96-hour exposure period.[2]

Daphnia sp., Acute Immobilisation Test (OECD 202): This guideline is used to determine the

concentration that immobilizes 50% of the tested daphnids (EC50) within a 48-hour period.

[2]

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test evaluates

the effect of a substance on the growth of freshwater algae and cyanobacteria, determining
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the EC50 for growth rate inhibition over 72 hours.[2]

Fish, Early-life Stage Toxicity Test (OECD 210): A chronic test that exposes the early life

stages of fish to a range of concentrations to determine the No-Observed-Effect

Concentration (NOEC) and Lowest-Observed-Effect Concentration (LOEC).

Daphnia magna Reproduction Test (OECD 211): This chronic test assesses the impact of a

substance on the reproductive output of Daphnia magna over a 21-day period to determine

the NOEC and LOEC.

The workflow for a comprehensive aquatic toxicity assessment, based on these standard

guidelines, is depicted below.

Tier 1: Acute Toxicity Testing

Tier 2: Chronic Toxicity Testing
(If acute toxicity is observed at relevant concentrations)

Tier 3: Higher-Tier Studies

OECD 203
Fish Acute Toxicity (96h LC50)

OECD 210
Fish Early-life Stage (NOEC, LOEC)

OECD 211
Daphnia magna Reproduction (NOEC, LOEC)

OECD 202
Daphnia sp. Acute Immobilisation (48h EC50)

OECD 201
Algal Growth Inhibition (72h EC50)

Mesocosm/Microcosm Studies Bioaccumulation Studies

Environmental Risk Assessment

Substance Identification
(2-Hydroxyatrazine)
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Caption: Standard tiered approach for aquatic ecotoxicity testing.

Signaling Pathways and Mechanism of Action
The scientific literature is devoid of studies investigating the specific signaling pathways or

molecular mechanisms of toxicity for 2-hydroxyatrazine in aquatic organisms. It is known that

atrazine, the parent compound, primarily acts by inhibiting photosynthesis at the photosystem II

(PSII) complex in plants and algae.[5] The WHO has stated that 2-hydroxyatrazine does not

share the same mode of action as atrazine and its other chlorinated metabolites, which are

known to have neuroendocrine-disrupting properties in some organisms. The primary toxic

effect of 2-hydroxyatrazine noted in mammals is kidney toxicity due to its low water solubility

leading to crystal formation. However, it is unclear if a similar mechanism would be relevant in

aquatic organisms under environmental concentrations.

The logical relationship for the formation of 2-hydroxyatrazine from atrazine is presented

below.

Atrazine
(Parent Herbicide)

Hydrolysis
(Abiotic/Biotic)

2-Hydroxyatrazine
(Metabolite)

Click to download full resolution via product page

Caption: Formation of 2-hydroxyatrazine from atrazine.

Conclusion and Future Directions
This technical guide consolidates the currently available, albeit scarce, information on the

toxicological effects of 2-hydroxyatrazine on aquatic organisms. The most striking conclusion

is the profound lack of data for fish and invertebrate species, which are crucial components of

aquatic ecosystems. While 2-hydroxyatrazine appears to have low toxicity to the few algal

species tested, a comprehensive environmental risk assessment is impossible without further

research.

To address these critical knowledge gaps, the following research is recommended:
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Standardized Acute and Chronic Toxicity Testing: Conduct studies on a range of

representative aquatic organisms (fish, invertebrates, and additional algal species) following

OECD or equivalent guidelines to establish reliable toxicity endpoints (LC50, EC50, NOEC,

LOEC).

Mechanism of Action Studies: Investigate the molecular mechanisms of toxicity in relevant

aquatic species to understand the potential for sublethal effects, including endocrine

disruption and other non-lethal endpoints.

Environmental Monitoring: More extensive monitoring of 2-hydroxyatrazine concentrations

in various aquatic environments is needed to accurately assess exposure levels.

Without such data, the true environmental impact of this prevalent atrazine metabolite on

aquatic life remains largely unknown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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